Rel-(1R,5S)-6-(difluoromethyl)-3-azabicyclo[3.1.0]hexane hydrochloride

• IUPAC Name: (1S,5R)-6-(difluoromethyl)-3-azabicyclo[3.1.0]hexane;hydrochloride
• InChI: InChI=1S/C6H9F2N.ClH/c7-6(8)5-3-1-9-2-4(3)5;/h3-6,9H,1-2H2;1H/t3-,4+,5?
• InChI Key: CZZCEUKPTJUSQJ-FLGDEJNQSA-N
• Canonical SMILES: C1C2C(C2C(F)F)CN1.Cl
• Isomeric SMILES: C1[C@@H]2[C@@H](C2C(F)F)CN1.Cl
• Molecular Formula: C6H10ClF2N
• Molecular Weight: 169.60 g/mol

Description

Rel-(1R,5S)-6-(difluoromethyl)-3-azabicyclo[3.1.0]hexane hydrochloride, commonly known as AZD-3783, is a novel drug candidate that has gained significant attention in the scientific community due to its potential therapeutic applications.

Scientific Research Applications

Synthesis and Chemical Properties

• The synthesis of 2-azabicyclo[2.1.1]hexane hydrochloride, closely related to the compound , has been developed to produce significant quantities of this bicyclic ring system, highlighting its potential for large-scale production and application in various chemical syntheses (Liao et al., 2016).
• Novel syntheses of 1-azabicyclo[3.1.0]hexane-3-ene derivatives, which share structural similarities with the specified compound, have been accomplished through a three-component reaction, indicating the flexibility and potential of these structures in chemical synthesis (Ghorbani et al., 2016).

Pharmaceutical Applications

• DOV 21,947, a compound structurally similar to the specified chemical, has been identified as a potent inhibitor of neurotransmitter reuptake, suggesting potential applications in the development of treatments for conditions like depression (Skolnick et al., 2003).
• Another related compound, DOV 216,303, has been explored for its potential as a "triple" reuptake inhibitor, impacting neurotransmitters closely linked to major depressive disorder, demonstrating the pharmaceutical relevance of this class of compounds (Skolnick et al., 2006).

Chemical Reactivity and Transformations

• Research on the rearrangements of 5,6-difunctionalized-2-azabicyclo[2.1.1]hexanes, which are structurally related, has been conducted to explore their chemical reactivity and potential transformations, highlighting the versatility of these compounds in chemical reactions (Krow et al., 2004).